molecular formula C22H34O B8594353 Docosa-1,3,5,7,9,11-hexaen-1-OL CAS No. 115111-97-2

Docosa-1,3,5,7,9,11-hexaen-1-OL

Cat. No.: B8594353
CAS No.: 115111-97-2
M. Wt: 314.5 g/mol
InChI Key: KKQBNQXZNTVMBZ-UHFFFAOYSA-N
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Description

Docosa-1,3,5,7,9,11-hexaen-1-OL is a useful research compound. Its molecular formula is C22H34O and its molecular weight is 314.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

115111-97-2

Molecular Formula

C22H34O

Molecular Weight

314.5 g/mol

IUPAC Name

docosa-1,3,5,7,9,11-hexaen-1-ol

InChI

InChI=1S/C22H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h11-23H,2-10H2,1H3

InChI Key

KKQBNQXZNTVMBZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCC=CC=CC=CC=CC=CC=CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.28 g (33.7 mmol) of lithium aluminum hydride (LiAlH4) and 100 ml of anhydrous dietylether were placed into an eggplant-shape flask of which air had been replaced by argon gas, and kept at 0° C. To the mixture was added dropwise over about 30 minutes the solution of 10 g (28.1 mmol) of ethyl docosahexaenate in diethylether (20 ml of anhydrous diethylether), and then stirred at 0° C. for 30 minutes. After stirring, ethyl acetate and the saturated solution of sodium chloride were added to the reaction mixture, followed by removal of the precipitate by filtration. The filtrate was concentrated under reduced pressure, and purified by silica gel open column chromatography (hexane:ethyl acetate=5:1), to give 5.67 g of docosahexaenol (abbreviated as DHA-OH somewhere hereinafter).
Quantity
1.28 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
75%

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